![molecular formula C5H5NS B3429190 2-Mercaptopyridine CAS No. 73018-10-7](/img/structure/B3429190.png)
2-Mercaptopyridine
Overview
Description
2-Mercaptopyridine is a pyridine substituted at C-2 by a sulfanyl group . It has a role as a fluorescence quencher and an allergen . It is a member of pyridines and an aryl thiol .
Synthesis Analysis
The synthesis of this compound involves the reaction of cadmium (II) nitrate tetrahydrate or zinc (II) nitrate hexahydrate with this compound (2-mcp) in a 1:4 molar ratio . These complexes have been fully characterized by UV-Vis, IR, NMR–spectroscopy and Single crystal X-ray analysis .Molecular Structure Analysis
The molecular formula of this compound is C5H5NS . The InChI is InChI=1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H, (H,6,7) and the Canonical SMILES is C1=CC (=S)NC=C1 .Chemical Reactions Analysis
This compound reacts rapidly with nitrous acid in mildly acid aqueous solution (via the thione tautomer) to give an unstable S-nitroso ion (SNO+) in a reversible process with an equilibrium constant (KN) of ca. 1 × 105 dm6 mol–2 . SNO+ is readily detected by two peaks in the UV spectrum at 295 and 240 nm .Physical And Chemical Properties Analysis
The molecular weight of this compound is 111.17 g/mol . It is a member of pyridines and an aryl thiol .Scientific Research Applications
1. Peptide Synthesis
2-Mercaptopyridine has been utilized in the selective, mild, and efficient cleavage of amino-protecting groups from amino acids and peptides. This has facilitated the synthesis of complex peptides like the tetrapeptide Thr-Lys-Leu-Arg. This application suggests its potential in automated peptide synthesis through polymeric reagents (Stern, Warshawsky, & Fridkin, 2009).
2. Molecular Structure Analysis in Aqueous Solutions
Research involving this compound has contributed to understanding its molecular structures and protonation state in aqueous solutions. This is significant for studying proton-transfer mechanisms in various tautomerisms, vital for understanding biochemical reactions (Eckert et al., 2016).
3. Development of Amperometric Sensors
This compound has been studied for its role in the development of amperometric sensors. Specifically, its intercalation in Na+−montmorillonite leads to compounds with functional properties derived from the mercapto group. This has implications in the field of sensor development and materials science (Colilla, Darder, Aranda, & Ruiz-Hitzky, 2005).
4. Exploration of Ionic Complexes
The reaction of this compound with diiodine has led to the formation and characterization of new ionic complexes. This is relevant in exploring the mechanisms of action of antithyroid drugs and the development of new pharmacological agents (Antoniadis et al., 2004).
5. Synthesis of Aminopyridines
Alkylation of this compound has been used for the synthesis of 2-aminopyridines. This represents a crucial step in creating various chemical compounds used in pharmaceuticals and other industries (Poola, Choung, & Nantz, 2008).
6. Surface Chemistry Studies
This compound has played a significant role in the study of electrochemical behaviors on metal surfaces, particularlyin investigating the adsorption properties and orientation changes of molecules on surfaces. These studies are crucial for understanding and developing surface-enhanced Raman Spectroscopy (SERS) applications (Zhang, 2008).
7. Creation of Chrysin Derivatives
This compound has been used in the synthesis of new derivatives of chrysin, a naturally occurring flavonoid. These derivatives, containing this compound moieties, have shown biological activity, particularly in inhibiting larval development in nematodes, indicating potential for biological and pharmacological research (Valdez-Calderón et al., 2016).
8. Antibody Purification
This compound-derived ligands have been explored for their ability to bind human serum proteins in a salt-independent way, indicating potential applications in antibody purification and biotechnological processes (Scholz, Wippich, Leistner, & Huse, 1998).
9. Enhancement of Solar Cell Performance
The addition of this compound to polyvinylidene fluoride (PVDF) polymer electrolytes has been shown to improve the ionic conductivity and conversion efficiency of dye-sensitized solar cells, highlighting its potential in renewable energy technologies (Senthil, Theerthagiri, & Madhavan, 2014).
10. Antitumor Activity
This compound derivatives have been studied for their interaction with DNA and antitumor activity, offering insights into the development of new cancer treatment strategies. Research has shown that Pt-2-mercaptopyridine complexes exhibit higher activity against certain tumor lines compared to traditional drugs like cisplatin (Cervantes et al., 1999).
Mechanism of Action
Target of Action
2-Mercaptopyridine, also known as Pyridine-2-thiol, is an organosulfur compound that primarily serves as acylating agents . It has been found to inhibit NADH-fumarate reductase, a key enzyme in the biochemical pathway of Trypanosoma cruzi . It also forms complexes with metals, which can have biological activity .
Mode of Action
This compound interacts with its targets through its sulfur atom. In the case of NADH-fumarate reductase, it likely binds to the enzyme’s active site, inhibiting its function . When forming complexes with metals, the sulfur atom can coordinate with the metal ions, altering their properties and potentially their interactions with biological systems .
Biochemical Pathways
The inhibition of NADH-fumarate reductase by this compound can disrupt the energy metabolism of Trypanosoma cruzi, affecting its survival . The formation of metal complexes can also affect various biochemical pathways, depending on the specific metal ion and its role in the body .
Pharmacokinetics
Its solubility in water (50 g/l) suggests that it could be readily absorbed and distributed in the body . Its small size and polar nature could also influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The primary result of this compound’s action is the inhibition of NADH-fumarate reductase, which can lead to the death of Trypanosoma cruzi . The formation of metal complexes can have various effects, depending on the specific complex formed .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, its conversion to the thione (or more accurately thioamide) tautomer is dependent on temperature, concentration, and solvent . Additionally, its ability to form metal complexes can be influenced by the presence and concentration of different metal ions .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-Mercaptopyridine forms complexes on reaction with palladium chloride . It inhibits NADH-fumarate reductase purified from Trypanosoma cruzi . It is a precursor to O-acyl thiohydroxamates . It ligates to metals to form biologically active complexes .
Cellular Effects
It is known that Pyrithione (this compound-N-oxide), a derivative of this compound, has antibacterial activity and is commonly used in the topical treatment of certain dermatological conditions .
Molecular Mechanism
This compound converts to the thione (or more accurately thioamide) tautomer . The preferred form is dependent on temperature, concentration, and solvent . The thione is favored at lower temperatures, lower concentrations, and in less polar solvents . This compound oxidizes to 2,2’-dipyridyl disulfide .
Temporal Effects in Laboratory Settings
It is known that this compound oxidizes to 2,2’-dipyridyl disulfide .
properties
IUPAC Name |
1H-pyridine-2-thione | |
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Source | PubChem | |
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InChI |
InChI=1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHMDPDGBKYUEMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=S)NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NS | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID9062568 | |
Record name | 2-Mercaptopyridine | |
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Molecular Weight |
111.17 g/mol | |
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Physical Description |
Solid with a stench; [Alfa Aesar MSDS] | |
Record name | 2-Mercaptopyridine | |
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Vapor Pressure |
0.00863 [mmHg] | |
Record name | 2-Mercaptopyridine | |
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CAS RN |
73018-10-7, 2637-34-5, 29468-20-0 | |
Record name | 2-Pyridinethiol | |
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Record name | 2-Thiopyridine | |
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Record name | 2(1H)-Pyridinethione | |
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Record name | Pyridine-2-thiol | |
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Record name | 2-MERCAPTOPYRIDINE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of Pyridine-2-thiol?
A1: Pyridine-2-thiol has the molecular formula C5H5NS and a molecular weight of 111.16 g/mol.
Q2: What spectroscopic data is available for Pyridine-2-thiol?
A2: Numerous studies utilize infrared (IR) spectroscopy to characterize Pyridine-2-thiol and its metal complexes. [, , , , ] Researchers analyze the N–H stretching frequency to confirm sulfur as the donor atom in complexes. [] Additionally, 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy provide structural information about the compound and its derivatives. [, , , , ]
Q3: What is known about the stability of Pyridine-2-thiol under various conditions?
A3: Studies have shown that Pyridine-2-thiol can undergo C-S bond cleavage under specific conditions. [] For instance, in the presence of a catalyst and hydrogen pressure, Pyridine-2-thiol converts to pyridine and hydrogen sulfide. [] Additionally, research on gold(I) thiolate complexes of Pyridine-2-thiol suggests they are stable enough to be studied for their interaction with protein disulfides. []
Q4: Are there specific material compatibility issues associated with Pyridine-2-thiol?
A4: While the provided research doesn't directly address material compatibility broadly, it highlights the reactivity of Pyridine-2-thiol with specific metals. For example, it readily forms complexes with various transition metals, including ruthenium, osmium, copper, and cobalt. [, , , ] Understanding these interactions is crucial for selecting compatible materials in applications involving Pyridine-2-thiol.
Q5: Does Pyridine-2-thiol exhibit any catalytic properties?
A5: Research indicates that Pyridine-2-thiol, in conjunction with dinuclear platinum and palladium complexes, can catalyze the cleavage of the C-S bond in Pyridine-2-thiol itself. [] This reaction, carried out in DMF under hydrogen pressure, yields pyridine and hydrogen sulfide. []
Q6: How does Pyridine-2-thiol interact with metal complexes?
A7: Pyridine-2-thiol commonly acts as a ligand, forming complexes with a variety of transition metals. [, , , , ] It can bind to metal centers through its sulfur atom (S-bonded) or through both sulfur and nitrogen atoms (N,S-chelated). [] The binding mode influences the structure and reactivity of the resulting complexes.
Q7: Are there examples of specific metal complexes involving Pyridine-2-thiol and their characteristics?
A7: Several examples illustrate the diverse complexes formed:
- Ruthenium and Osmium: Research extensively covers Pyridine-2-thiolate complexes of ruthenium and osmium, including [Ru(C5H4NS)2(CO)2(PPh3)] and [Ru(C5H4NS)2(CO)(PPh3)], characterized by X-ray crystallography. []
- Copper and Cobalt: Pyridine-2-thiolate complexes of copper(I) and cobalt(III) are reported, with mass spectrometry suggesting a tetrameric nature for the copper complex. []
- Platinum: Binuclear platinum(II) complexes bridged by Pyridine-2-thiolate ligands are synthesized and structurally characterized, highlighting the influence of bridging ligands on Pt⋯Pt distances. []
- Molybdenum and Tungsten: Reactions of Pyridine-2-thiolate with molybdenum and tungsten complexes containing hexafluorobut-2-yne lead to novel η2-vinyl complexes, characterized by X-ray crystallography. [, ]
Q8: Does Pyridine-2-thiol exhibit any biological activity?
A9: Research suggests that Pyridine-2-thiol and its derivatives possess chemotherapeutic effects against certain plant diseases. [] Studies show limited systemic protection of broad bean against Botrytis fabae and cucumber against Cladosporium cucumerinum upon application of Pyridine-2-thiol and its carboxymethyl derivative. []
Q9: Are there examples of Pyridine-2-thiol derivatives with applications in biological systems?
A9: Yes, several research papers highlight the applications of Pyridine-2-thiol derivatives:
- Enzyme Sensing: 2-Mercaptopyridine-carbonitrile derivatives, such as this compound-3-carbonitrile (o-MPN) and this compound-5-carbonitrile (p-MPN), serve as SERS reporter molecules for enzyme sensing. [] These compounds enable the detection of β-glucosidase activity and inhibition. []
- Antimicrobial Activity: (Aminophosphane)gold(I) thiolate complexes incorporating Pyridine-2-thiol exhibit potent antibacterial activity, particularly against Gram-positive bacteria like Enterococcus faecalis and Staphylococcus aureus. []
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